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Compound of Interest

rac Mono(2-ethyl-5-oxohexyl)
Phthalate-d4

Cat. No.: B126623

Compound Name:

This technical guide provides a comprehensive overview of the safety, chemical properties, and
analytical considerations for rac Mono(2-ethyl-5-oxohexyl) Phthalate-d4. Designed for
researchers, scientists, and drug development professionals, this document consolidates
available data to support safe handling, experimental design, and data interpretation.

Chemical and Physical Properties

rac Mono(2-ethyl-5-oxohexyl) Phthalate-d4 is the deuterated form of rac Mono(2-ethyl-5-
oxohexyl) Phthalate (MEOHP), a secondary metabolite of the widely used plasticizer Di(2-
ethylhexyl) phthalate (DEHP). Due to the limited availability of specific data for the deuterated
compound, information for its non-deuterated analogue is included for reference and is noted
accordingly.

Table 1: Chemical Identification
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Identifier

rac Mono(2-ethyl-5-
oxohexyl) Phthalate-d4

rac Mono(2-ethyl-5-
oxohexyl) Phthalate

CAS Number

679789-44-7[1]

40321-98-0[2]

Molecular Formula

Ci16H16D40s[1]

C16H2005[2]

Molecular Weight 296.35 g/mol [1] 292.33 g/mol [2]
1,2-Benzene-3,4,5,6-d4-
Synonyms dicarboxylic Acid Mono(2-ethyl- MEOHP; 5-Oxo-MEHP[2]

5-oxohexyl) Ester[1]

Table 2: Physical and Chemical Properties (Non-deuterated)

Property Value Source
N ) 478.7 °C at 760 mmHg
Boiling Point ) [3][4]
(Predicted)
Density 1.155 g/cm? (Predicted) [3114]

Refractive Index

n20/D 1.516-1.518

[3]4]

Flash Point

174 °C

[3]

Storage Temperature

-20°C

[5]

Solubility

Chloroform (Slightly), Hexanes
(Slightly), Methanol (Slightly)

[3]

Safety and Hazard Information

The safety information provided is primarily for the non-deuterated analogue, rac Mono(2-ethyl-

5-oxohexyl) Phthalate. Standard precautions for handling deuterated compounds should also

be observed.

Table 3: GHS Hazard Classification (Non-deuterated)
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Classification Hazard Statement Pictogram
Skin Irritation (Category 2) H315: Causes skin irritation. GHSO07
o H319: Causes serious eye
Eye Irritation (Category 2A) S GHSO07
irritation.

Data sourced from supplier safety information.
2.1. Handling and Storage

o Handling: Use in a well-ventilated area. Avoid contact with skin and eyes. Wear appropriate
personal protective equipment (PPE), including gloves and safety glasses.

o Storage: Store in a tightly sealed container in a cool, dry place. The recommended storage
temperature is -20°CJ[5].

2.2. First Aid Measures

Eye Contact: Immediately flush with plenty of water for at least 15 minutes.

Skin Contact: Wash off with soap and water.

Inhalation: Move to fresh air.

Ingestion: Rinse mouth with water. Do not induce vomiting.
2.3. Toxicological Information

Specific quantitative toxicological data, such as LD50 values for rac Mono(2-ethyl-5-
oxohexyl) Phthalate-d4 or its non-deuterated form, are not readily available in the public
domain. However, as a metabolite of DEHP, its toxicological profile is linked to that of the
parent compound. Phthalates, as a class, are recognized as endocrine disruptors[6]. DEHP
and its metabolites have been associated with reproductive and developmental toxicity in
animal studies[6][7].

Metabolic Pathway
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rac Mono(2-ethyl-5-oxohexyl) Phthalate (MEOHP) is a secondary, oxidized metabolite of Di(2-
ethylhexyl) phthalate (DEHP). The metabolic pathway involves an initial hydrolysis of DEHP to
Mono(2-ethylhexyl) phthalate (MEHP), followed by oxidation to form MEOHP and other
metabolites[8][9][10][11][12].

rac Mono(2-ethyl-5-oxohexyl) Phthalate | ____________________,
(MEOHP) \

Di(2-ethylhexyl) phthalate Mono(2-ethylhexyl) phthalate
(DEHP) (MEHP)

Mono(2-ethyl-5-hydroxyhexyl) phthalatc | NEEEE W
(MEHHP)

Click to download full resolution via product page
Metabolic pathway of Di(2-ethylhexyl) phthalate (DEHP) to its metabolites.

Experimental Protocols

The analysis of phthalate metabolites, including MEOHP, in biological matrices such as urine is
typically performed using High-Performance Liquid Chromatography coupled with Tandem
Mass Spectrometry (HPLC-MS/MS). The following is a representative protocol.

4.1. Objective
To quantify the concentration of rac Mono(2-ethyl-5-oxohexyl) Phthalate in human urine.

4.2. Materials and Reagents

rac Mono(2-ethyl-5-oxohexyl) Phthalate-d4 (as internal standard)

B-glucuronidase

Ammonium acetate buffer

HPLC-grade water, acetonitrile, and methanol

Formic acid
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Solid-phase extraction (SPE) cartridges

4.3. Sample Preparation

Enzymatic Deconjugation: To 100 uL of urine, add an internal standard solution (rac
Mono(2-ethyl-5-oxohexyl) Phthalate-d4) and 3-glucuronidase in an ammonium acetate
buffer. Incubate to deconjugate the glucuronidated metabolites[13].

Solid-Phase Extraction (SPE): Condition the SPE cartridge. Load the incubated urine
sample. Wash the cartridge to remove interferences. Elute the analytes with an appropriate
solvent (e.g., methanol or acetonitrile).

Concentration: Evaporate the eluate to dryness under a gentle stream of nitrogen and
reconstitute in a suitable mobile phase for HPLC analysis.

4.4. HPLC-MS/MS Analysis

HPLC System: A high-performance liquid chromatography system.
Column: A C18 reversed-phase column.

Mobile Phase: A gradient of mobile phase A (e.g., 0.1% formic acid in water) and mobile
phase B (e.g., 0.1% formic acid in acetonitrile).

Mass Spectrometer: A tandem mass spectrometer equipped with an electrospray ionization
(ESI) source operating in negative ion mode.

Detection: Use Multiple Reaction Monitoring (MRM) to monitor specific precursor-to-product
ion transitions for both the analyte and the internal standard for quantification.

Table 4: Representative MRM Transitions

Compound Precursor lon (m/z) Product lon (m/z)
MEOHP 291.1 [To be determined empirically]
MEOHP-d4 295.1 [To be determined empirically]
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4.5. Workflow Diagram
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Solid-Phase Extraction
(SPE)

Evaporation &
Reconstitution

HPLC Separation
(C18 Column)

Tandem MS Detection
(ESI-, MRM)

Click to download full resolution via product page

Workflow for the analysis of phthalate metabolites in urine by HPLC-MS/MS.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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